1-(2-Bromophenyl)cyclohexane-1-carboxylic acid

• IUPAC Name: 1-(2-bromophenyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C13H15BrO2/c14-11-7-3-2-6-10(11)13(12(15)16)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,15,16)
• InChI Key: JOBPBLUXMVBAQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=CC=C2Br)C(=O)O
• Molecular Formula: C13H15BrO2
• Molecular Weight: 283.16 g/mol

Description

1-(2-Bromophenyl)cyclohexane-1-carboxylic acid is a chemical compound with the CAS Number: 1260652-56-9. It has a molecular weight of 283.16. The compound is stored at room temperature and is in powder form.

Molecular Structure Analysis

The IUPAC name of this compound is 1-(2-bromophenyl)cyclohexanecarboxylic acid. Its InChI Code is 1S/C13H15BrO2/c14-11-7-3-2-6-10(11)13(12(15)16)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,15,16).

Physical And Chemical Properties Analysis

1-(2-Bromophenyl)cyclohexane-1-carboxylic acid is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

Research involving derivatives of cyclohexane carboxylic acids focuses on synthesizing novel compounds and analyzing their structures. For example, the facile reaction of cis-cyclohexane-1,2-dicarboxylic anhydride with substituted anilines, including bromoaniline, leads to the formation of cyclic imide and open-chain amide carboxylic acid derivatives. These compounds are characterized by their unique hydrogen-bonding patterns and crystal structures, offering insights into the molecular arrangement and interactions within similar compounds (Smith & Wermuth, 2012).

Catalysis and Organic Reactions

The palladium-catalyzed three-component cyclization of 2-bromocyclohex-1-enecarboxylic acids with arylhydrazines under carbon monoxide pressure is a notable application in catalysis. This process yields 2-anilinohydroisoindoline-1,3-diones, demonstrating the potential of bromocyclohexane carboxylic acid derivatives in synthesizing valuable nitrogen-containing heterocycles (Yoon & Cho, 2015).

Material Science and Polymer Chemistry

In the field of material science, derivatives of cyclohexane carboxylic acids are used in the design and synthesis of hydrophilic aliphatic polyesters. New cyclic esters containing functional groups derived from cyclohexanone derivatives have been synthesized, showing the versatility of these compounds in creating polymers with specific properties. The ability to introduce functional groups such as hydroxyl, amino, and carboxyl into the polymer backbones opens up new avenues for developing materials with tailored functionalities (Trollsås et al., 2000).

Environmental Science

An environmental application is observed in the study of 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), where metabolites in human urine samples indicate exposure to this plasticizer. Understanding the metabolism and environmental exposure of such compounds is crucial for assessing their safety and ecological impact (Silva et al., 2013).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.